Cas no 4055-40-7 (Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-)

• Product Name: Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-
• CAS No: 4055-40-7
• MF: C₁₆H₁₉N₃O₆
• MW: 349.338564157486
• CID: 330646
• PubChem ID: 19973
• Update Time: 2025-04-19

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)- Chemical and Physical Properties

Names and Identifiers

• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)-
• Mitomycin B
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b...
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy
• Mitomycin B Discon
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione,1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-8-(hydroxymethyl)-6-methoxy-1,5-dimethyl-,8-carbamate
• CID4209
• Mitomycin B 0nnDiscontinued
• [1aS-(1aalpha,8alpha,8aalpha,8balpha)]-8-[[(Aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione
• MITOMYCIN B [MI]
• MITOMYCIN IMPURITY C [EP IMPURITY]
• DTXSID001318185
• VT1IGL3D7V
• UNII-VT1IGL3D7V
• 4055-40-7
• CHEMBL323536
• Q22252155
• SCHEMBL783139
• HSDB 3419
• [(1aS,8R,8aR,8bS)-8a-hydroxy-6-methoxy-1,5-dimethyl-4,7-dioxo-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl]methyl carbamate
• CHEBI:85416
• UZUUQCBCWDBYCG-DQRAMIIBSA-N
• AZIRINO(2',3':3,4)PYRROLO(1,2-A)INDOLE-4,7-DIONE, 8-(((AMINOCARBONYL)OXY)METHYL)-1,1A,2,8,8A,8B-HEXAHYDRO-8A-HYDROXY-6-METHOXY-1,5-DIMETHYL-, (1AS,8R,8AR,8BS)-
• MITOMYCIN B [HSDB]
• [(4S,6S,7R,8R)-7-hydroxy-11-methoxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-8-(hydroxymethyl)-6-methoxy-1,5-dimethyl-, 8-carbamate

• Inchi： 1S/C16H19N3O6/c1-6-11(20)10-9(12(21)13(6)24-3)7(5-25-15(17)22)16(23)14-8(18(14)2)4-19(10)16/h7-8,14,23H,4-5H2,1-3H3,(H2,17,22)/t7-,8-,14-,16+,18?/m0/s1
• InChI Key： UZUUQCBCWDBYCG-DQRAMIIBSA-N
• SMILES： O[C@@]12[C@@H](COC(N)=O)C3C(C(=C(C)C(C=3N1C[C@H]1[C@@H]2N1C)=O)OC)=O

Computed Properties

• Exact Mass: 349.12700
• Monoisotopic Mass: 349.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: nothing
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 483.53°C (rough estimate)
• Flash Point: 320.6°C
• Refractive Index: 1.6500 (estimate)
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 122.17000
• LogP: -0.69930

Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-8a-hydroxy-6-methoxy-1,5-dimethyl-,(1aS,8R,8aR,8bS)- Security Information

• Toxicity：LD50 i.v. in mice: 10 mg/kg (Hata, 1956); also reported as 3 mg/kg (Kinoshita)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolequinones Mitomycins, mitosane and mitosene derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Mitomycins, mitosane and mitosene derivatives